molecular formula C14H17F3O B10838766 1,1,1-Trifluoro-8-phenyl-octan-2-one

1,1,1-Trifluoro-8-phenyl-octan-2-one

Cat. No.: B10838766
M. Wt: 258.28 g/mol
InChI Key: LKXJGCHERZYPOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1,1-Trifluoro-8-phenyl-octan-2-one is a fluorinated ketone characterized by a trifluoromethyl group at the 1st position, an eight-carbon aliphatic chain, and a phenyl substituent at the terminal (8th) carbon (Figure 1). Its molecular formula is $ \text{C}{14}\text{H}{15}\text{F}_3\text{O} $, with a molecular weight of 256.27 g/mol. The trifluoromethyl group enhances metabolic stability and electron-withdrawing properties, while the phenyl group contributes to aromatic interactions in biological systems. This compound is associated with Fatty Acid Amide Hydrolase (FAAH) research, as indicated by its classification under Drug Info code [527476] .

Properties

Molecular Formula

C14H17F3O

Molecular Weight

258.28 g/mol

IUPAC Name

1,1,1-trifluoro-8-phenyloctan-2-one

InChI

InChI=1S/C14H17F3O/c15-14(16,17)13(18)11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2

InChI Key

LKXJGCHERZYPOU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCCCC(=O)C(F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Chain Length and Bioactivity

  • Optimal Chain Length : The 8-carbon chain in 1,1,1-Trifluoro-8-phenyl-octan-2-one may balance hydrophobicity and steric fit in FAAH’s active site, whereas shorter chains (e.g., 7 carbons) reduce hydrophobic interactions, and longer chains (e.g., 9–11 carbons) may impair solubility or binding efficiency .
  • Phenyl vs.

Electronic and Physicochemical Properties

  • Trifluoromethyl Group: The electron-withdrawing trifluoromethyl group stabilizes the ketone moiety, reducing susceptibility to metabolic reduction compared to non-fluorinated analogues.
  • LogP Trends : Increasing chain length correlates with higher lipophilicity (e.g., LogP for 8-phenyl-octan-2-one ≈ 3.8 vs. 2.5 for 7-phenylheptan-2-one), influencing membrane permeability and bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.